Cas no 1368569-88-3 (N-(3-methylphenyl)acetohydrazide)

• Product Name: N-(3-methylphenyl)acetohydrazide
• CAS No: 1368569-88-3
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5708374
• PubChem ID: 70020063
• Update Time: 2025-11-02

N-(3-methylphenyl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• EN300-1275936
• 1368569-88-3
• SCHEMBL7201516
• N-(3-methylphenyl)acetohydrazide

• Inchi： 1S/C9H12N2O/c1-7-4-3-5-9(6-7)11(10)8(2)12/h3-6H,10H2,1-2H3
• InChI Key： SBNUPHPPJUPVSX-UHFFFAOYSA-N
• SMILES： O=C(C)N(C1C=CC=C(C)C=1)N

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.3Ų

Additional information on N-(3-methylphenyl)acetohydrazide

Comprehensive Guide to N-(3-methylphenyl)acetohydrazide (CAS No. 1368569-88-3): Properties, Applications, and Market Insights

N-(3-methylphenyl)acetohydrazide (CAS No. 1368569-88-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This hydrazide derivative, characterized by its unique molecular structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for "N-(3-methylphenyl)acetohydrazide uses" and "CAS 1368569-88-3 applications," reflecting the growing interest in this compound's potential.

The compound's chemical formula, C₉H₁₂N₂O, reveals its acetohydrazide functional group attached to a 3-methylphenyl moiety. This structural configuration contributes to its solubility in polar organic solvents, making it valuable for laboratory applications. Recent studies highlight its role in developing "novel pharmaceutical intermediates," particularly in antimicrobial and anti-inflammatory agent research. The rise of queries like "N-(3-methylphenyl)acetohydrazide synthesis" indicates heightened interest in its production methods.

In pharmaceutical applications, N-(3-methylphenyl)acetohydrazide demonstrates promise as a precursor for heterocyclic compound development. Its mechanism of action involves targeted molecular interactions, which researchers explore through searches such as "1368569-88-3 mechanism." The compound's stability under controlled conditions makes it suitable for controlled-release formulations, addressing current demands for "sustained drug delivery systems" in the healthcare sector.

The global market for N-(3-methylphenyl)acetohydrazide reflects increasing demand from both academic and industrial sectors. Analysis of search trends shows spikes in queries about "CAS 1368569-88-3 suppliers" and "high-purity acetohydrazide derivatives," particularly from North American and Asian markets. Regulatory-compliant production remains a key discussion point, with manufacturers emphasizing "GMP-certified synthesis" processes to meet quality standards.

Recent advancements in green chemistry have influenced the production methodologies for N-(3-methylphenyl)acetohydrazide. Environmentally conscious researchers frequently search for "eco-friendly hydrazide synthesis" and "sustainable chemical intermediates," driving innovation in catalytic processes. The compound's role in developing "biodegradable materials" has emerged as a notable research direction, aligning with global sustainability initiatives.

Quality control parameters for CAS 1368569-88-3 typically include HPLC purity analysis and spectroscopic characterization. Analytical chemists often investigate "N-(3-methylphenyl)acetohydrazide NMR spectra" and "mass spectrometry data" for verification purposes. The compound's shelf life and storage conditions (typically 2-8°C in airtight containers) represent additional frequent search topics among laboratory professionals.

Emerging applications in material science have expanded the utility of N-(3-methylphenyl)acetohydrazide beyond traditional pharmaceutical uses. Its incorporation into "functional polymers" and "coordination complexes" has generated considerable research interest, reflected in growing searches for "acetohydrazide-metal complexes." These developments position the compound as a multi-disciplinary research tool with cross-industry potential.

The safety profile of N-(3-methylphenyl)acetohydrazide remains an important consideration for handlers. While not classified as hazardous under standard conditions, proper laboratory practices are essential. Search analytics reveal consistent interest in "1368569-88-3 safety data" and "acetohydrazide handling precautions," underscoring the scientific community's commitment to responsible chemical management.

Future research directions for CAS 1368569-88-3 may explore its potential in "catalytic applications" and "advanced material design." The compound's structural flexibility allows for various modifications, making it a subject of ongoing investigation. As synthetic methodologies evolve, N-(3-methylphenyl)acetohydrazide continues to demonstrate its value as a building block in modern chemical research and industrial applications.